Cas no 51061-83-7 (2,4-Dihydroxy-5-methoxybenzaldehyde)

• Product Name: 2,4-Dihydroxy-5-methoxybenzaldehyde
• CAS No: 51061-83-7
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD07626333
• CID: 934669
• PubChem ID: 329766713
• Update Time: 2025-07-20

2,4-Dihydroxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydroxy-5-methoxybenzaldehyde
• 2,4,6-TRIMETHYLPYRIDINE-3-BORONIC ACID
• 2,4-Dihydroxy-5-methoxy-benzaldehyd
• 2,4-dihydroxy-5-methoxy-benzaldehyde
• 2,4-dihydroxy-5-methoxybenzaldehyde(SALTDATA: FREE)
• 51061-83-7
• DTXSID70458271
• SY264741
• LS-08249
• 2,4-Dihydroxy-5-methoxybenzaldehyde, 97%
• CS-0374022
• DA-18533
• AKOS003368778
• ZFZAFNQYRZGWNK-UHFFFAOYSA-N
• SCHEMBL1004432
• MFCD07626333
• G84707
• ALBB-024860
• benzaldehyde, 2,4-dihydroxy-5-methoxy-

• MDL： MFCD07626333
• Inchi： 1S/C8H8O4/c1-12-8-2-5(4-9)6(10)3-7(8)11/h2-4,10-11H,1H3
• InChI Key： ZFZAFNQYRZGWNK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=O)C=1)O)O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.378
• Melting Point: 148-153 °C
• Boiling Point: 350.7°C at 760 mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.63
• PSA: 66.76000
• LogP: 0.91890

2,4-Dihydroxy-5-methoxybenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2,4-Dihydroxy-5-methoxybenzaldehyde

Comprehensive Analysis of 2,4-Dihydroxy-5-methoxybenzaldehyde (CAS No. 51061-83-7): Properties, Applications, and Innovations

2,4-Dihydroxy-5-methoxybenzaldehyde (CAS No. 51061-83-7) is a versatile organic compound with a molecular formula of C₈H₈O₄. This benzaldehyde derivative is characterized by its unique substitution pattern, featuring hydroxyl and methoxy functional groups, which contribute to its reactivity and wide range of applications. The compound is also known by synonyms such as 5-methoxy-2,4-dihydroxybenzaldehyde, making it a subject of interest in both academic and industrial research.

In recent years, the demand for natural product derivatives and bioactive compounds has surged, driven by trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring 2,4-Dihydroxy-5-methoxybenzaldehyde for its potential in pharmaceutical intermediates, cosmetic formulations, and flavoring agents. Its structural similarity to vanillin, a widely used aromatic aldehyde, has also sparked interest in its role as a flavor enhancer and fragrance component.

The compound's antioxidant properties have been a focal point in studies related to oxidative stress and aging. With the growing popularity of anti-aging skincare, 2,4-Dihydroxy-5-methoxybenzaldehyde is being investigated for its ability to scavenge free radicals and protect cellular components. This aligns with the rising consumer preference for natural antioxidants over synthetic alternatives, a trend highlighted in recent SEO keyword analyses.

From a synthetic perspective, 51061-83-7 serves as a key intermediate in the preparation of more complex molecules. Its chemo-selective reactivity allows for modifications at specific positions, making it valuable for drug discovery and material science. For instance, it has been utilized in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutic agents.

Environmental considerations are another critical aspect. The compound's biodegradability and low toxicity profile make it a candidate for eco-friendly industrial processes. This is particularly relevant given the increasing regulatory focus on REACH compliance and green manufacturing. Companies are now prioritizing sustainable sourcing of raw materials, and 2,4-Dihydroxy-5-methoxybenzaldehyde fits well within this framework.

In analytical chemistry, CAS No. 51061-83-7 is often used as a reference standard due to its well-defined spectroscopic properties. Techniques such as HPLC, GC-MS, and NMR are commonly employed to characterize its purity and stability. This underscores its importance in quality control laboratories, where precision and reproducibility are paramount.

Looking ahead, the compound's potential in nanotechnology and smart materials is being explored. Its ability to form coordination complexes with metals opens doors for applications in catalysis and sensors. As the scientific community continues to uncover new uses for 2,4-Dihydroxy-5-methoxybenzaldehyde, its commercial and academic significance is expected to grow exponentially.

In summary, 2,4-Dihydroxy-5-methoxybenzaldehyde (CAS No. 51061-83-7) is a multifaceted compound with broad applicability across industries. Its alignment with contemporary trends in sustainability, healthcare, and advanced materials ensures its continued relevance in scientific and commercial domains.